Cas no 2098131-99-6 (2-(3-(Pyrazin-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-ol)

• Product Name: 2-(3-(Pyrazin-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-ol
• CAS No: 2098131-99-6
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 5045831
• Update Time: 2025-07-18

2-(3-(Pyrazin-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-(pyrazin-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-ol
• 2-(3-pyrazin-2-yl-5,6-dihydro-4H-cyclopenta[c]pyrazol-1-yl)ethanol
• 2-(3-(Pyrazin-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-ol

• Inchi： 1S/C12H14N4O/c17-7-6-16-11-3-1-2-9(11)12(15-16)10-8-13-4-5-14-10/h4-5,8,17H,1-3,6-7H2
• InChI Key： SSZMGNFPQBKJDE-UHFFFAOYSA-N
• SMILES： OCCN1C2CCCC=2C(C2C=NC=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• XLogP3: -0.3
• Topological Polar Surface Area: 63.8

Additional information on 2-(3-(Pyrazin-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-ol

Introduction to 2-(3-(Pyrazin-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-ol (CAS No. 2098131-99-6)

2-(3-(Pyrazin-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-ol, identified by its CAS number 2098131-99-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, combining pyrazine, cyclopentane, and pyrazole moieties. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of 2-(3-(Pyrazin-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-ol features a central cyclopentane ring fused with a pyrazole ring, further substituted with a pyrazine moiety at the 3-position. This arrangement creates a rich scaffold for potential interactions with biological targets. The ethan-1-ol side chain provides a hydroxyl group that can participate in hydrogen bonding, enhancing the compound's solubility and bioavailability. Such structural features are often exploited in the design of bioactive molecules to optimize pharmacokinetic profiles and target specificity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The pyrazine and pyrazole cores are well-known for their role in medicinal chemistry due to their ability to modulate various biological pathways. For instance, pyrazole derivatives have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. Similarly, pyrazine-based compounds have shown promise in the treatment of neurological disorders and metabolic diseases. The combination of these motifs in 2-(3-(Pyrazin-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-ol suggests that it may possess multiple biological activities.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in critical disease pathways. The dihydropyrazole ring can serve as a hinge-binding motif, similar to many successful drug candidates that target protein-protein interactions. Additionally, the hydroxyl group on the ethan side chain can be further functionalized to enhance binding affinity or modulate metabolic stability. These features make 2-(3-(Pyrazin-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-ol an attractive starting point for structure-based drug design.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques, such as molecular docking and pharmacophore modeling, have been particularly effective in identifying promising candidates like 2-(3-(Pyrazin-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-ol. These methods allow researchers to predict how a compound might interact with specific targets based on its three-dimensional structure. By leveraging these computational tools, scientists can accelerate the drug discovery process and prioritize compounds for experimental validation.

In vitro studies have begun to explore the biological profile of 2-(3-(Pyrazin-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-ol, revealing intriguing preliminary results. Initial assays suggest that this compound exhibits moderate activity against certain enzyme targets, including kinases and phosphodiesterases. These enzymes are often implicated in cancer progression and inflammatory diseases, making them attractive therapeutic targets. Furthermore, the compound demonstrates good solubility in aqueous buffers, which is crucial for its formulation into drug products.

The synthesis of 2-(3-(Pyrazin-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-ol presents both challenges and opportunities for synthetic chemists. The construction of the fused heterocyclic system requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex molecular frameworks more efficiently than ever before. These techniques are likely to be instrumental in optimizing synthetic routes for this compound.

The pharmacokinetic properties of 2-(3-(Pyразин - - - yl ) - 5 , 6 - dihydro cyclo p enta [ c ] py raz ol - 1 ( 4 H ) - yl ) et han - 1 - ol are also under investigation to ensure its suitability as a drug candidate. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are critical factors that determine whether a compound can progress into clinical development. Preliminary data suggest that this compound has favorable pharmacokinetic characteristics, including reasonable oral bioavailability and moderate metabolic stability.

Future research directions include exploring derivatives of 2-(3-(Pyразин - - - yl ) - 5 , 6 - dihydro cyclo p enta [ c ] py raz ol - 1 ( 4 H ) - yl ) et han - 1 - ol to enhance its therapeutic potential. By modifying specific functional groups or introducing additional moieties, researchers can fine-tune the biological activity and pharmacokinetic properties of the compound. Additionally, preclinical studies will be essential to evaluate its safety profile and efficacy in animal models before human trials can commence.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds used in drug discovery. As our understanding of disease mechanisms advances, so does our ability to design molecules that can modulate these pathways effectively. Compounds like 2-(3-(Pyразин - -- yl ) - 5 , 6 - dihydro cyclo p enta [ c ] py raz ol - -- yl ) et han - -- ol ( CAS No . --20981319969) exemplify how structural complexity can be leveraged to create novel therapeutic agents with multiple points of interaction within biological systems.

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